N-(4-methoxyphenethyl)-2-(pyrazine-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-2-(pyrazine-2-carbonylamino)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide
• InChI: InChI=1S/C21H22N6O3S/c1-30-15-4-2-14(3-5-15)6-8-24-21(29)27-11-7-16-18(13-27)31-20(25-16)26-19(28)17-12-22-9-10-23-17/h2-5,9-10,12H,6-8,11,13H2,1H3,(H,24,29)(H,25,26,28)
• InChI Key: IEBMNXWNRCUXKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=NC=CN=C4
• Molecular Formula: C21H22N6O3S
• Molecular Weight: 438.5 g/mol
• CAS No.: 1351615-67-2

Description

N-(4-methoxyphenethyl)-2-(pyrazine-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide is a useful research compound. Its molecular formula is C21H22N6O3S and its molecular weight is 438.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Cytotoxicity Studies : Research on similar compounds, like 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, demonstrated their synthesis process and in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting their potential as anticancer agents (Hassan et al., 2014).

• Antitumor and Antimicrobial Activities : Enaminones used as key intermediates led to the creation of substituted pyrazine derivatives with notable antitumor and antimicrobial activities, indicating their significance in developing treatments against cancer and infections (Riyadh, 2011).

• Antibacterial Applications : Compounds like naphtho[1',2':5,6]pyrano[2,3-d]pyrimidines and polysubstituted pyrano[3,2-e]-[1,2,4]triazolo[2,3-c]pyrimidines were synthesized and evaluated for their antimicrobial activities, showcasing promising antibacterial properties (El-Agrody et al., 2000).

• Microwave-Assisted Synthesis for Biological Activities : Studies on isothiazolopyridines, pyridothiazines, and pyridothiazepines, which are similar in structure, utilized microwave-assisted synthesis techniques to achieve higher yields and shorter synthesis times. These compounds possess valuable biological activities, suggesting their potential utility in pharmaceutical applications (Youssef et al., 2012).

• Antimicrobial and Antifungal Efficacy : Some new heterocycles incorporating the pyrazolopyridine moiety were synthesized and evaluated for their antimicrobial properties. These compounds demonstrated significant activity against various pathogens, underscoring their potential in developing new antimicrobial agents (Abu-Melha, 2013).